3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C24H28N2O5
• Molecular Weight: 424.5 g/mol
• IUPAC Name: (4Z)-4-[hydroxy-[4-(2-methylpropoxy)phenyl]methylidene]-1-(3-methoxypropyl)-5-pyridin-4-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C24H28N2O5/c1-16(2)15-31-19-7-5-18(6-8-19)22(27)20-21(17-9-11-25-12-10-17)26(13-4-14-30-3)24(29)23(20)28/h5-12,16,21,27H,4,13-15H2,1-3H3/b22-20-
• InChI Key: RJANTCOUYFOWSZ-XDOYNYLZSA-N
• Isomeric SMILES: CC(C)COC1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CCCOC)C3=CC=NC=C3)/O
• SMILES: CC(C)COC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCOC)C3=CC=NC=C3)O

Description

3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one, also known as HIPP, is a synthetic compound that has been the subject of extensive scientific research due to its potential therapeutic applications. HIPP belongs to the class of pyrrolone derivatives and has been found to possess a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of histone deacetylases (HDACs), enzymes that are involved in the regulation of gene expression. Additionally, 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been found to inhibit the activity of the protein kinase CK2, which is involved in the regulation of various cellular processes.
Biochemical and Physiological Effects:
3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been found to have a range of biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines, which are involved in the development of various inflammatory diseases. 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been found to inhibit the replication of viruses such as hepatitis B and C.

Advantages and Limitations for Lab Experiments

One advantage of using 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its high potency and specificity. 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been found to be highly effective in inhibiting the activity of various enzymes and signaling pathways, making it a useful tool for studying these processes. However, one limitation of using 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one. One area of research is the development of more efficient synthesis methods for 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one, which could help to increase its availability for research and potential therapeutic applications. Another area of research is the identification of the specific enzymes and signaling pathways that are targeted by 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one, which could help to elucidate its mechanism of action. Additionally, further studies are needed to investigate the potential therapeutic applications of 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one in various inflammatory diseases, cancers, and viral infections.

Synthesis Methods

The synthesis of 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one involves a multi-step process that begins with the reaction of 3-methoxypropylamine with ethyl acetoacetate to form the corresponding imine. This imine is then reacted with 4-isobutoxybenzoyl chloride in the presence of a base to produce the desired intermediate. The final step involves the intramolecular cyclization of the intermediate in the presence of a Lewis acid catalyst to yield 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one.

Scientific Research Applications

3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory properties, making it a potential treatment for various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has also been found to exhibit anti-cancer properties, with studies showing that it can inhibit the growth of cancer cells in vitro and in vivo. Additionally, 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been found to possess anti-viral properties, making it a potential treatment for viral infections such as hepatitis B and C.